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Compound of Interest

Compound Name: Z-lle-lle-OH

Cat. No.: B151299

For Researchers, Scientists, and Drug Development Professionals

Introduction

Z-lle-lle-OH, chemically known as N-Benzyloxycarbonyl-L-isoleucyl-L-isoleucine, is a dipeptide
derivative of the essential amino acid L-isoleucine. The presence of the N-terminal
benzyloxycarbonyl (Z) protecting group makes it a valuable building block in synthetic peptide
chemistry. The Z-group provides stability and prevents unwanted side reactions during peptide
coupling, allowing for the controlled synthesis of larger peptide chains. This technical guide
provides a comprehensive overview of the chemical properties, synthesis, characterization, and
potential biological significance of Z-lle-lle-OH.

Core Chemical Properties

While specific experimental data for Z-lle-lle-OH is not extensively published, its fundamental
chemical properties can be established from available supplier information and calculated
values.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b151299?utm_src=pdf-interest
https://www.benchchem.com/product/b151299?utm_src=pdf-body
https://www.benchchem.com/product/b151299?utm_src=pdf-body
https://www.benchchem.com/product/b151299?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Source

Chemical Name

N-Benzyloxycarbonyl-L-

isoleucyl-L-isoleucine

IUPAC Nomenclature

Synonyms Z-lle-lle-OH Common Abbreviation
CAS Number 42538-01-2 --INVALID-LINK--[1]
Molecular Formula C20H30N205 --INVALID-LINK--[1]
Molecular Weight 378.5 g/mol --INVALID-LINK--[1]
White to off-white solid General property of similar
Appearance .
(predicted) compounds
Soluble in organic solvents
N (e.g., DMF, DMSO, Methanol); General property of Z-
Solubility ) ] ]
Sparingly soluble in water protected peptides
(predicted)
Storage -20°C --INVALID-LINK--[1]

Synthesis of Z-lle-lle-OH

The synthesis of Z-lle-lle-OH is typically achieved through a solution-phase peptide coupling

reaction. This involves the coupling of N-terminally protected Z-L-isoleucine (Z-lle-OH) with a

C-terminally protected L-isoleucine, followed by the deprotection of the C-terminus.

Experimental Protocol: Solution-Phase Synthesis

Materials:

Z-L-isoleucine (Z-lle-OH)

L-isoleucine methyl ester hydrochloride (H-lle-OMe-HCI)

Coupling agent (e.g., DCC, EDC, HBTU)

Base (e.g., N-methylmorpholine (NMM) or diisopropylethylamine (DIEA))
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e Solvents (e.g., Dichloromethane (DCM), Dimethylformamide (DMF))

o Reagents for workup and purification (e.g., ethyl acetate, sodium bicarbonate solution, citric
acid solution, brine, anhydrous magnesium sulfate)

» Reagents for saponification (e.g., lithium hydroxide, methanol, water)
Procedure:

» Activation of Z-lle-OH: Dissolve Z-lle-OH in an appropriate solvent (e.g., DCM or DMF). Add
the coupling agent and a base to activate the carboxylic acid group.

o Coupling Reaction: In a separate flask, dissolve H-lle-OMe-HCI in the same solvent and
neutralize with a base. Add this solution to the activated Z-lle-OH mixture. Allow the reaction
to proceed at room temperature for several hours.

o Workup: After the reaction is complete, filter off any solid byproducts (e.g., dicyclohexylurea if
DCC is used). Wash the organic solution with an acidic solution (e.g., citric acid), a basic
solution (e.g., sodium bicarbonate), and brine. Dry the organic layer over anhydrous
magnesium sulfate and evaporate the solvent to obtain the crude Z-lle-lle-OMe.

o Saponification: Dissolve the crude Z-lle-lle-OMe in a mixture of methanol and water. Add a
solution of lithium hydroxide and stir until the reaction is complete (monitored by TLC).

« Purification: Acidify the reaction mixture and extract the product with an organic solvent like
ethyl acetate. The crude Z-lle-lle-OH can be further purified by column chromatography or
recrystallization.
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Synthesis of Z-Ile-Ile-OH

Z-1le-OH H-lle-OMe

Z-lle-lle-OMe

Z-lle-lle-OH

Click to download full resolution via product page

A simplified workflow for the solution-phase synthesis of Z-lle-lle-OH.

Characterization of Z-lle-lle-OH

The synthesized Z-lle-lle-OH would be characterized using standard analytical techniques to

confirm its identity and purity.
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Technique

Expected Observations

1H NMR

Peaks corresponding to the protons of the
benzyloxycarbonyl group (aromatic and
methylene protons), the a-protons and side-
chain protons of the two isoleucine residues,

and the amide proton.

13C NMR

Resonances for the carbonyl carbons of the
peptide bond and the carboxylic acid, the
aromatic carbons of the Z-group, and the

aliphatic carbons of the isoleucine side chains.

Mass Spectrometry (MS)

A molecular ion peak corresponding to the
calculated molecular weight of Z-lle-lle-OH
(378.5 g/mol).

High-Performance Liquid Chromatography
(HPLC)

A single major peak indicating the purity of the

compound.

Experimental Protocol: General NMR and MS Analysis

NMR Spectroscopy:

» Dissolve a small amount of the purified Z-lle-lle-OH in a deuterated solvent (e.g., CDCls,

DMSO-ds).

e Acquire *H and 3C NMR spectra using a standard NMR spectrometer.

e Process the data and assign the peaks based on their chemical shifts, multiplicities, and

integration values.

Mass Spectrometry:

o Prepare a dilute solution of Z-lle-lle-OH in a suitable solvent (e.g., methanol, acetonitrile).

« Introduce the sample into the mass spectrometer (e.g., via electrospray ionization - ESI).

e Acquire the mass spectrum in positive or negative ion mode.
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« |dentify the molecular ion peak ([M+H]*, [M+Na]*, or [M-H]").

Characterization Workflow

(Purified Z-IIe—IIe—OH)

via HPLC-MS
(Structure Confirmatiodef (Purity AssessmenD

Click to download full resolution via product page

A general workflow for the characterization of Z-lle-lle-OH.

Potential Biological Activity and Signaling Pathways

While specific biological activities of Z-lle-lle-OH have not been extensively reported,
dipeptides, in general, are known to possess a range of biological functions. The presence of
the lipophilic Z-group may enhance cell permeability and influence its biological effects.

Potential Areas of Biological Investigation:
» Antimicrobial Activity: Some dipeptides exhibit antimicrobial properties.

e Enzyme Inhibition: Dipeptides can act as inhibitors of certain enzymes, such as dipeptidyl
peptidase-4 (DPP-4).

» Signaling Molecule Precursors: Z-lle-lle-OH could serve as a protected precursor for the
delivery of the dipeptide lle-lle, which may have roles in cellular signaling.
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» Nutraceutical Potential: Isoleucine is a branched-chain amino acid (BCAA) involved in
muscle metabolism and protein synthesis. Dipeptides of isoleucine may have similar or
enhanced effects.

Further research is required to elucidate the specific biological roles and signaling pathways
affected by Z-lle-lle-OH. A hypothetical signaling pathway that could be investigated is its
potential interaction with nutrient-sensing pathways, given its amino acid composition.

Hypothetical Signaling Interaction

Z-lle-lle-OH

Potential Transport

Cell Membrane>

Intracellular Cleavage

Cellular Response
(e.g., Protein Synthesis, Metabolism)

Click to download full resolution via product page

A hypothetical signaling pathway involving Z-lle-lle-OH.

Conclusion
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Z-lle-lle-OH is a protected dipeptide with significant potential as a building block in peptide
synthesis and as a subject for biological investigation. While specific experimental data is
limited, this guide provides a foundational understanding of its chemical properties, a plausible
synthetic route, and standard characterization methods. Future research into the biological
activities of Z-lle-lle-OH and similar dipeptides could unveil novel therapeutic or nutraceutical
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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